Cas no 156980-42-6 (β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-, 6-acetate)

156980-42-6 structure
Product name:β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-, 6-acetate
β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-, 6-acetate Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, (3b,6a,12b,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-b-D-xylopyranosyl-, 6-acetate
- VinaginsenosideR2
- β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-, 6-acetate
- DTXSID601107124
- beta-D-Glucopyranoside, (3beta,6alpha,12beta,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-beta-D-xylopyranosyl-, 6-acetate
- Vinaginsenoside R2
- 156980-42-6
-
- Inchi: 1S/C43H72O15/c1-20(44)53-19-25-31(49)32(50)34(57-36-33(51)30(48)23(46)18-54-36)37(56-25)55-24-17-42(8)26(40(6)13-11-27(47)38(2,3)35(24)40)16-22(45)29-21(10-14-41(29,42)7)43(9)15-12-28(58-43)39(4,5)52/h21-37,45-52H,10-19H2,1-9H3
- InChI Key: URPKGNJHPFKECW-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(COC(C)=O)O1)O)O)OC1C(C(C(CO1)O)O)O)C1CC2(C)C(CC(C3C(C4(C)CCC(C(C)(C)O)O4)CCC23C)O)C2(C)CCC(C(C)(C)C21)O
Computed Properties
- Exact Mass: 828.48712159g/mol
- Monoisotopic Mass: 828.48712159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 58
- Rotatable Bond Count: 9
- Complexity: 1510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 21
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 234Ų
β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-, 6-acetate Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
156980-42-6 (β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl 2-O-β-D-xylopyranosyl-, 6-acetate) Related Products
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